3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-[(furan-2-yl)methyl]thiophene-2-carboxamide

• IUPAC Name: 3-[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl-N-(furan-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C20H20FN3O4S2/c21-16-5-1-2-6-17(16)23-8-10-24(11-9-23)30(26,27)18-7-13-29-19(18)20(25)22-14-15-4-3-12-28-15/h1-7,12-13H,8-11,14H2,(H,22,25)
• InChI Key: QUVCIEWJIRAZEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)S(=O)(=O)C3=C(SC=C3)C(=O)NCC4=CC=CO4
• Molecular Formula: C20H20FN3O4S2
• Molecular Weight: 449.5 g/mol

Description

The compound “3-{[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl}-N-[(furan-2-yl)methyl]thiophene-2-carboxamide” is a complex organic molecule that contains several functional groups, including a piperazine ring, a sulfonyl group, a thiophene ring, and a carboxamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a halogen substitute, regardless of the position, in the fluorophenyl moiety next to the piperazine ring was essential for the inhibitory effects on ENT1 and ENT2.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the piperazine ring might undergo reactions typical of secondary amines, while the sulfonyl group might participate in substitution or elimination reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of the polar sulfonyl group and the piperazine ring might make the compound soluble in polar solvents.

Scientific Research Applications

• Antimicrobial and Antitubercular Properties In particular, studies have explored the compound’s efficacy against tuberculosis (TB) bacteria. Its potential as an antitubercular agent warrants further investigation.

Catalytic Protodeboronation

• The compound has been utilized in catalytic protodeboronation reactions. For instance, it played a role in the formal total synthesis of δ-®-coniceine and indolizidine 209B, demonstrating its versatility in synthetic chemistry.

Structure-Activity Relationship Studies

• These investigations help identify key functional groups and optimize the compound for specific applications.

Future Directions

Future research could focus on further elucidating the properties and potential applications of this compound. This might include studying its biological activity, optimizing its synthesis, and investigating its mechanism of action.

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. For instance, the pH of the environment can affect the compound’s ionization state, which in turn can influence its solubility, permeability, and interactions with its targets . Additionally, temperature and humidity can affect the compound’s stability.